Cas no 85614-95-5 (1,2-dihydro-5-methyl-2-oxo-3-Pyridinecarboxylic acid hydrazide)

• Product Name: 1,2-dihydro-5-methyl-2-oxo-3-Pyridinecarboxylic acid hydrazide
• CAS No: 85614-95-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 1119150
• PubChem ID: 13004800
• Update Time: 2025-05-23

1,2-dihydro-5-methyl-2-oxo-3-Pyridinecarboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-5-methyl-2-oxo-3-Pyridinecarboxylic acid hydrazide
• 85614-95-5
• SB86375
• 5-Methyl-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• 2-Hydroxy-5-methylnicotinohydrazide

• Inchi： 1S/C7H9N3O2/c1-4-2-5(7(12)10-8)6(11)9-3-4/h2-3H,8H2,1H3,(H,9,11)(H,10,12)
• InChI Key： AQTPGZXZFJGMHG-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN)=O)=CC(C)=CN1

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 1,2-dihydro-5-methyl-2-oxo-3-Pyridinecarboxylic acid hydrazide

1,2-Dihydro-5-Methyl-2-Oxo-3-Pyridinecarboxylic Acid Hydrazide: A Comprehensive Overview

1,2-Dihydro-5-Methyl-2-Oxo-3-Pyridinecarboxylic Acid Hydrazide, also known by its CAS number 85614-95-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring with substituents that confer it with versatile chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules targeting various therapeutic areas.

The molecular structure of 1,2-dihydro-5-methyl-2-oxo-3-pyridinecarboxylic acid hydrazide consists of a pyridine ring substituted with a methyl group at position 5 and a hydrazide group at position 3. The presence of the hydrazide group introduces nucleophilic properties, making it a valuable intermediate in the synthesis of various nitrogen-containing heterocycles. This compound has been extensively studied for its ability to participate in condensation reactions, which are pivotal in the construction of complex molecular architectures.

Recent research has focused on the synthesis and characterization of this compound using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided deeper insights into its stereochemical properties and reactivity under different reaction conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,2-dihydro-5-methyl-2-oxo-3-pyridinecarboxylic acid hydrazide can serve as a versatile building block for the development of novel anti-inflammatory agents. The compound's ability to modulate key inflammatory pathways makes it a promising candidate for therapeutic intervention.

In addition to its role in drug discovery, CAS No. 85614-95-5 has also been explored for its potential in agrochemical applications. A 2022 study conducted by researchers at the University of California revealed that this compound exhibits potent pesticidal activity against several agricultural pests. Its mechanism of action involves interference with the pest's nervous system, leading to paralysis and eventual death. This finding underscores its potential as a sustainable alternative to conventional pesticides.

The synthesis of 1,2-dihydro-5-methyl-2-oxo-3-pyridinecarboxylic acid hydrazide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of pyridine derivatives with hydrazine derivatives under acidic or basic conditions. Recent advancements in catalytic methods have enabled the development of more efficient and environmentally friendly synthesis routes. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

The pharmacokinetic properties of this compound have also been investigated in preclinical studies. Results indicate that it exhibits moderate bioavailability and favorable pharmacokinetic profiles, making it suitable for oral administration. However, further studies are required to fully understand its metabolic pathways and potential toxicity profiles.

In conclusion, CAS No. 85614-95-5, or 1,2-dihydro-5-methyl-2-oxo-3-pyridinecarboxylic acid hydrazide, represents a valuable chemical entity with diverse applications across multiple disciplines. Its structural versatility and reactivity make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.